Cas no 3898-66-6 (2-(carboxymethyl)-5-nitrobenzoic acid)

2-(carboxymethyl)-5-nitrobenzoic acid Properties

Names and Identifiers

• 2-(carboxymethyl)-5-nitrobenzoic acid
• LogP
• 4-NITROHOMOPHTHALIC ACID
• 2-(CARBOXYMETHYL)-5-NITROBENZOICACID
• CS-0122524
• C74985
• MFCD04035583
• AKOS030622921
• QHIFWNXJOHQQTH-UHFFFAOYSA-N
• 5-nitro-2-(carboxymethyl)benzoic acid
• 5-nitro-2-carboxymethyl-benzoic acid
• Benzeneacetic acid, 2-carboxy-4-nitro-
• Nitrohomophthalic acid
• 2-carboxy-4-nitrophenylacetic acid
• AB16946
• SCHEMBL1122546
• DS-19921
• 3898-66-6
• +Expand

• InChIKey： QHIFWNXJOHQQTH-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H7NO6/c11-8(12)3-5-1-2-6(10(15)16)4-7(5)9(13)14/h1-2,4H,3H2,(H,11,12)(H,13,14)
• SMILES： c1cc(c(cc1N(=O)=O)C(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 225.02731
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 225.02733694g/mol
• Heavy Atom Count: 16
• Complexity: 310
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 120Ų

Experimental Properties

• PSA: 120.42
• Refractive Index: 1.639
• Boiling Point: 484.0±35.0 °C at 760 mmHg
• Melting Point: Not available
• Vapor Pressure: 0.0±1.3 mmHg at 25°C
• Flash Point: 215.1±14.4 °C
• Density: 1.6±0.1 g/cm3